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Compound of Interest

Compound Name:
1,3,5-Trihydroxy-1,3,5-triazinane-

2,4,6-trione

Cat. No.: B115944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triazine-based

ultraviolet (UV) absorbers in materials science to enhance photostability. The information

presented here is intended to guide researchers and professionals in the selection and

application of these additives to protect polymeric materials from photodegradation.

Introduction to Triazine UV Absorbers
Triazine-based UV absorbers, particularly hydroxyphenyl triazines (HPTs), are a class of high-

performance light stabilizers.[1][2][3] They are increasingly utilized in a wide array of materials,

including plastics, coatings, and adhesives, to prevent the deleterious effects of UV radiation,

such as loss of gloss, color change, cracking, and chalking.[4][5] Compared to other classes of

UV absorbers like benzophenones and benzotriazoles, triazines offer superior photostability,

thermal stability, and broad-spectrum UV absorption.[6] Their robust performance has led to

their adoption in demanding applications where long-term durability is critical.[5][7][8][9]

Mechanism of Action
The photostabilizing effect of triazine UV absorbers is rooted in their molecular structure, which

allows for the efficient absorption of harmful UV radiation and its subsequent dissipation as

harmless thermal energy.[10] This process is cyclical and can be repeated numerous times
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without significant degradation of the absorber molecule, providing long-lasting protection to

the host material.[10] The key mechanistic features are:

Intramolecular Hydrogen Bond: The presence of an intramolecular hydrogen bond between a

hydroxyl group and a nitrogen atom on the triazine ring is crucial for their function.[7][11]

Excited State Intramolecular Proton Transfer (ESIPT): Upon absorption of UV radiation, the

molecule is promoted to an excited state. This triggers an ultrafast and reversible

intramolecular proton transfer, forming a transient keto-type species.

Energy Dissipation: The excited keto-type species rapidly returns to the ground state through

non-radiative decay pathways, releasing the absorbed energy as heat.

Reversion to Ground State: A reverse proton transfer then occurs, regenerating the original

enol-form of the molecule, ready to absorb another UV photon.

This highly efficient energy dissipation mechanism prevents the absorbed UV energy from

initiating photo-oxidative degradation reactions within the polymer matrix.
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Caption: Mechanism of UV energy dissipation by a hydroxyphenyl triazine absorber.

Classes and Properties of Triazine UV Absorbers
Several classes of triazine UV absorbers are commercially available, with hydroxyphenyl

triazines being the most prominent. The substitution pattern on the triazine ring and the
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phenolic groups can be tailored to optimize properties such as UV absorbance spectrum,

solubility, and compatibility with different polymer matrices.

Triazine UV

Absorber Class
Key Features Typical Applications

Commercial

Examples

Hydroxyphenyl

Triazines (HPTs)

Broad spectrum UVA

and UVB absorption,

high photostability, low

volatility, good

compatibility with

various polymers.[6]

[7]

Automotive coatings,

industrial finishes,

polycarbonates,

polyesters,

polyolefins.[5][6][12]

Tinuvin® 479,

Omnistab® UV 1577

Substituted Triazines

Can be functionalized

for specific properties

like reactivity with the

polymer backbone for

enhanced

permanence.

High-performance

plastics (e.g., nylon,

ABS, PMMA),

synthetic fibers.[12]

[13][14]

Omnistab® UV 1164

Waterborne Triazine

Dispersions

Encapsulated UV

absorbers for easy

incorporation into

aqueous systems

without the need for

co-solvents.[15]

Water-based coatings,

adhesives, and

sealants.[15]

Tinuvin® 479-DW

ECO

Performance Data
The incorporation of triazine UV absorbers significantly improves the photostability of polymeric

materials. The following table provides representative data on the performance of a clear coat

formulation with and without a hydroxyphenyl triazine (HPT) UV absorber after accelerated

weathering.
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Property Test Method Clear Coat (Control)
Clear Coat + 2%

HPT

Gloss Retention (%)

@ 60°
ASTM D523 35% 92%

Color Change (ΔE*ab) ASTM D2244 12.5 1.8

Yellowing Index ASTM E313 15.2 2.1

Cracking ASTM D661 Severe None

Data is representative and based on typical performance after 2000 hours of accelerated

weathering (ASTM G155, Cycle 1).

Experimental Protocols
Protocol for Accelerated Weathering
This protocol describes a generalized procedure for evaluating the photostability of materials

containing triazine UV absorbers using a xenon arc apparatus, based on ASTM G155.[4][10]

[11]

Objective: To simulate the damaging effects of sunlight, temperature, and moisture on a

material in a laboratory setting.

Apparatus:

Xenon arc weathering apparatus (e.g., Q-SUN Xenon Test Chamber, Atlas Weather-

Ometer®)[1]

Spectrophotometer or colorimeter

Gloss meter

Tensile testing machine

Materials:
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Test specimens (e.g., polymer plaques, coated panels) with and without the triazine UV

absorber.

Control specimens of the unstabilized material.

Procedure:

Sample Preparation:

Prepare test specimens according to the relevant material specification. Ensure all

specimens have a uniform thickness and surface finish.

Create a set of control specimens without any UV absorber and a set of test specimens

containing the desired concentration of the triazine UV absorber.

Document the initial appearance, color, and gloss of all specimens.

Instrument Setup:

Set up the xenon arc apparatus according to the manufacturer's instructions and the

parameters specified in the relevant test cycle (e.g., ASTM G155, Cycle 1 for outdoor

automotive applications).

Typical parameters to set include:

Irradiance level (e.g., 0.55 W/m² at 340 nm)

Black panel temperature (e.g., 63°C)

Relative humidity

Light/dark/water spray cycles

Exposure:

Mount the specimens in the sample holders of the weathering apparatus.

Begin the exposure cycle.
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Periodically remove specimens at predetermined intervals (e.g., 500, 1000, 1500, 2000

hours) for evaluation. It is recommended to have duplicate or triplicate specimens for each

removal interval.

Evaluation:

Visual Assessment: Visually inspect the specimens for any signs of degradation such as

cracking, chalking, blistering, or delamination.

Color Measurement: Use a spectrophotometer to measure the color of the exposed

specimens and calculate the color change (ΔE*ab) relative to the unexposed control.[16]

Gloss Measurement: Use a gloss meter (typically at a 60° angle) to measure the specular

gloss of the exposed specimens and calculate the percent gloss retention.[17][18]

Mechanical Properties: For plastics, conduct tensile tests on exposed and unexposed

specimens to determine the retention of mechanical properties such as tensile strength

and elongation at break.

Data Analysis:

Plot the change in color, gloss retention, and mechanical properties as a function of

exposure time for both the control and the stabilized specimens.

Compare the performance of the material with and without the triazine UV absorber to

quantify the improvement in photostability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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